4-Iodo-3-methylbenzoic acid
Overview
Description
4-Iodo-3-methylbenzoic acid is a chemical compound with the molecular formula C8H7IO2 . It is used in various chemical reactions and has a molecular weight of 262.04 .
Synthesis Analysis
The synthesis of 4-Iodo-3-methylbenzoic acid involves a multi-step reaction. The first step involves the use of sodium nitrite (NaNO2) in aqueous sulfuric acid (H2SO4), followed by the addition of potassium iodide (KI). The second step involves the use of aqueous sodium hydroxide (NaOH) .Molecular Structure Analysis
The molecular structure of 4-Iodo-3-methylbenzoic acid consists of an iodine atom (I) attached to a benzene ring, which also has a methyl group (CH3) and a carboxylic acid group (CO2H). The exact mass of the molecule is 261.949066 Da .Chemical Reactions Analysis
4-Iodo-3-methylbenzoic acid is involved in various chemical reactions. For instance, it has been used in the preparation of N-succinimidyl 4-guanidinomethyl-3-iodobenzoate (SGIMB) and its boc-protected derivative (Boc-SGMIB) .Physical And Chemical Properties Analysis
4-Iodo-3-methylbenzoic acid has a density of 1.9±0.1 g/cm3, a boiling point of 355.2±30.0 °C at 760 mmHg, and a melting point of 210-212 °C (lit.) . It also has a molar refractivity of 50.9±0.3 cm3 .Scientific Research Applications
Organic Building Blocks
4-Iodo-3-methylbenzoic acid is an organic compound that serves as a building block in various chemical reactions . It has a molecular weight of 262.04 and a molecular formula of
C8H7IO2C_8H_7IO_2C8H7IO2
.Synthesis Analysis
The synthesis of 4-Iodo-3-methylbenzoic acid involves a multi-step reaction. This process is crucial in the production of this compound and its derivatives, contributing to its wide range of applications.
Preparation of Derivatives
4-Iodo-3-methylbenzoic acid has been used in the preparation of unlabeled N-succinimidyl 4-guanidinomethyl-3-iodobenzoate (SGIMB) and its boc-protected derivative (Boc-SGMIB) . These derivatives have potential applications in various fields, including medical imaging and pharmaceuticals.
Synthesis of Antibiotics
This compound is used in the synthesis of polysubstituted aromatic carboxylic acids found in calichemicin antibiotics. This synthesis is crucial as it allows for the preparation of these compounds on a preparative scale without requiring chromatographic separation, indicating its utility in pharmaceutical applications.
Thermodynamic Properties
Research has been conducted on the thermodynamic properties of iodo-benzoic acids, including 4-iodo-3-methylbenzoic acid. These studies involve sublimation calorimetry, drop calorimetry, and thermal analysis, contributing to our understanding of the compound’s physical properties and its behavior under different temperature conditions.
Molecular Complexes and Color Changes
In the field of molecular complexes, 4-iodo-3-methylbenzoic acid has been used in experiments involving co-crystallization with dinitrobenzoic acids. These studies explore how combining different molecular components can lead to color changes in the resulting crystals, which is significant for understanding molecular interactions and crystal engineering.
Mechanism of Action
Target of Action
Similar compounds are often used in the preparation of radio-iodination agents for labeling internalizing proteins and peptides .
Mode of Action
It’s known that iodinated benzoic acid derivatives can participate in various chemical reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, potentially influencing its interaction with its targets.
Biochemical Pathways
Iodinated benzoic acid derivatives are often involved in reactions at the benzylic position, which can influence various biochemical pathways .
Result of Action
It’s known that iodinated benzoic acid derivatives can be used in the synthesis of radio-iodination agents, which have applications in medical imaging and the study of cellular processes .
Action Environment
General safety guidelines for handling such compounds recommend use in a well-ventilated place, wearing suitable protective clothing, and avoiding contact with skin and eyes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-iodo-3-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKMIWBBIVNNAMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00363985 |
Source
|
| Record name | 4-Iodo-3-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00363985 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-3-methylbenzoic acid | |
CAS RN |
52107-87-6 |
Source
|
| Record name | 4-Iodo-3-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00363985 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Iodo-3-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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